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Compound of Interest

Compound Name:
2-Chloro-3-

(trifluoromethyl)pyridine

Cat. No.: B031430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key

experimental applications of 2-Chloro-3-(trifluoromethyl)pyridine (CAS No: 65753-47-1). The

information is intended to support laboratory safety and facilitate its effective use in research

and development, particularly in the synthesis of pharmaceutical intermediates.

Chemical and Physical Properties
2-Chloro-3-(trifluoromethyl)pyridine is a trifluoromethyl-substituted pyridine derivative that

serves as a valuable building block in organic synthesis.[1] It appears as a colorless to semi-

transparent crystalline solid.[1][2]
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Property Value References

Molecular Formula C6H3ClF3N [3]

Molecular Weight 181.54 g/mol [3]

Appearance
Colorless to white crystalline

solid
[2]

Melting Point 36-40 °C [1][4]

Boiling Point 181.7 ± 35.0 °C at 760 mmHg [2]

Density 1.4 ± 0.1 g/cm³ [2]

Flash Point 63.7 ± 25.9 °C [2]

Purity ≥98.0% [2]

Hazard Identification and Safety Precautions
2-Chloro-3-(trifluoromethyl)pyridine is classified as a hazardous substance and requires

careful handling. The primary hazards are acute toxicity if swallowed or in contact with skin,

severe skin and eye damage, and potential organ damage through prolonged or repeated

exposure.[3][5]
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Hazard Statement GHS Classification References

Toxic if swallowed
Acute Toxicity, Oral (Category

3)
[5][6]

Fatal in contact with skin
Acute Toxicity, Dermal

(Category 1/2)
[3]

Causes severe skin burns and

eye damage

Skin Corrosion/Irritation

(Category 1B), Serious Eye

Damage (Category 1)

[5]

May cause respiratory irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3)

[5][6]

Causes damage to organs

through prolonged or repeated

exposure

Specific Target Organ Toxicity

— Repeated Exposure

(Category 1)

[5]

Harmful to aquatic life with

long lasting effects

Hazardous to the Aquatic

Environment, Chronic Hazard

(Category 3)

[3][5]

Precautionary Measures:

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[7] Facilities should be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear chemical-resistant gloves (inspect before use) and a protective suit

to prevent skin contact.[3][6]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator with appropriate cartridges.[7]
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Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]

Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open flames.[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Exposure Route First Aid Protocol References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician immediately.

[3]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[3][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[3][7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician

immediately.

[3][7]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas, and hydrogen fluoride.[3][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including respiratory protection.[6] Avoid dust formation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[6][7]

Handling and Storage
Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3] The

substance is light-sensitive and should be stored protected from light.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]

Toxicological Information
Detailed toxicological studies for 2-Chloro-3-(trifluoromethyl)pyridine are limited. Most safety

data sheets indicate that LD50 and LC50 data are not available.[7] However, the available

classifications suggest high acute toxicity. It is not classified as a carcinogen by IARC.[3] The

chemical, physical, and toxicological properties have not been thoroughly investigated.[3]

Experimental Protocols
2-Chloro-3-(trifluoromethyl)pyridine is a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds.

Synthesis of a TRPV1 Antagonist Intermediate
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This protocol describes the use of 2-Chloro-3-(trifluoromethyl)pyridine in a Suzuki-Miyaura

reaction to synthesize 6′-methyl-3-(trifluoromethyl)-2,3′-bipyridine, a key intermediate for a

potent TRPV1 antagonist.

Methodology:

Reaction Setup: In a suitable reaction vessel, combine 2-Chloro-3-
(trifluoromethyl)pyridine, (6-methylpyridin-3-yl)boronic acid, a palladium catalyst (e.g.,

Pd(PPh3)4), and a suitable solvent system (e.g., benzene and ethanol).

Base Addition: Add an aqueous solution of a base, such as sodium carbonate (2.0 M).

Reaction Conditions: Heat the reaction mixture to reflux (approximately 70-75 °C) under an

inert atmosphere (e.g., argon) for a sufficient period (e.g., 72 hours).

Workup: After cooling, dilute the mixture with water and extract the product with an organic

solvent like dichloromethane (DCM).

Purification: Wash the combined organic layers with water and brine, then dry over an

anhydrous salt (e.g., MgSO4). The crude product can be purified by column chromatography

on silica gel.

Synthesis of 5,5′-bis(trifluoromethyl)-2,2′-bipyridine
2-Chloro-3-(trifluoromethyl)pyridine can be used to prepare 5,5′-bis(trifluoromethyl)-2,2′-

bipyridine via a modified Ullmann reaction. This bipyridine derivative is used as a ligand in the

preparation of photocatalysts.[1]

Visualized Workflows and Relationships
To aid in the understanding of the handling and experimental use of 2-Chloro-3-
(trifluoromethyl)pyridine, the following diagrams are provided.
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Preparation and Handling

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work in Fume Hood

Weigh Solid Compound

Dissolve in Solvent

Clean Up Work Area

Dispose of Waste Properly

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: General Laboratory Handling Workflow.
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Emergency Response Protocol

Chemical Spill Personnel Exposure

Evacuate Area

Alert Supervisor Wear Full PPE
(including respirator)

Contain Spill

Sweep up Solid

Place in Labeled Waste Container

Remove from Exposure

Skin Contact:
Remove clothing, rinse skin for 15 min

Eye Contact:
Rinse eyes for 15 min

Inhalation:
Move to fresh air

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Procedures Flowchart.
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Suzuki-Miyaura Coupling Workflow

2-Chloro-3-(trifluoromethyl)pyridine

Reflux at 70-75°C, 72h

(6-methylpyridin-3-yl)boronic acid Pd(PPh3)4 Catalyst Na2CO3 Solution Benzene/Ethanol

Aqueous Workup
& DCM Extraction

Column Chromatography

6'-methyl-3-(trifluoromethyl)-2,3'-bipyridine

Click to download full resolution via product page

Caption: Synthesis of a TRPV1 Antagonist Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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